Cas no 1552599-93-5 (4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl-
• CAS No: 1552599-93-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5265536
• Update Time: 2025-10-30

4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl-

• Inchi： 1S/C7H10N2O2S/c1-4-5(6(10)11)8-7(12-4)9(2)3/h1-3H3,(H,10,11)
• InChI Key： IIKSVXFMGGXGMC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1N(C)C

Additional information on 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl-

Comprehensive Overview of 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS No. 1552599-93-5)

4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS No. 1552599-93-5) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structural features, including the dimethylamino and methyl substituents, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for thiazole derivatives has surged due to their versatility in medicinal chemistry. 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- stands out for its potential to modulate biological pathways, making it a subject of interest in targeted therapy and precision medicine. Its CAS No. 1552599-93-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in R&D. The compound's carboxylic acid functionality also allows for further derivatization, enabling the creation of novel analogs with enhanced properties.

From an industrial perspective, 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- is often discussed in the context of green chemistry and sustainable synthesis. With the rise of AI-driven drug design, computational tools are being employed to predict its interactions with biological targets, reducing the need for extensive lab trials. This aligns with the broader trend of digital transformation in chemical research, where compounds like CAS No. 1552599-93-5 are screened virtually before physical synthesis.

Another hot topic linked to this compound is its potential role in cancer research. Thiazole cores are known to exhibit antitumor activity, and the dimethylamino group in 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- could enhance cellular uptake or binding affinity. Researchers are investigating its utility in combination therapies, especially where resistance to existing drugs is a challenge. This has led to a spike in searches for "thiazole anticancer agents" and "small molecule modulators," with CAS No. 1552599-93-5 frequently appearing in related patents.

In addition to pharmaceuticals, 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- finds applications in material science. Its heterocyclic structure makes it a candidate for designing organic semiconductors or ligands for catalysis. The compound's stability and functional groups allow it to integrate into polymers or metal-organic frameworks (MOFs), addressing the demand for advanced materials in renewable energy and electronics.

Quality control and analytical methods for CAS No. 1552599-93-5 are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its purity and structure. Suppliers and manufacturers emphasize compliance with Good Manufacturing Practices (GMP), ensuring the compound meets the stringent requirements of preclinical and clinical studies.

To summarize, 4-Thiazolecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS No. 1552599-93-5) is a multifaceted compound with promising applications across life sciences and advanced materials. Its integration into cutting-edge research areas like AI-aided drug discovery and sustainable chemistry underscores its importance in modern scientific endeavors. As interest in heterocyclic chemistry continues to grow, this compound is poised to remain a key player in innovation.